Cas no 68957-95-9 (Oxirane;2,4,6-tripropyl-1,3,5,2lambda5,4lambda5,6lambda5-trioxatriphosphinane 2,4,6-trioxide)
68957-95-9 structure
Product Name:Oxirane;2,4,6-tripropyl-1,3,5,2lambda5,4lambda5,6lambda5-trioxatriphosphinane 2,4,6-trioxide
CAS No:68957-95-9
MF:C11H25O7P3
MW:362.233286619186
CID:2725092
Update Time:2023-08-07
Oxirane;2,4,6-tripropyl-1,3,5,2lambda5,4lambda5,6lambda5-trioxatriphosphinane 2,4,6-trioxide Chemical and Physical Properties
Names and Identifiers
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- oxirane,2,4,6-tripropyl-1,3,5,2λ<sup>5</sup>,4λ<sup>5</sup>,6λ<sup>5</sup>-trioxatriphosphinane 2,4,6-trioxide
- 2,4,6-Tripropyl-1,3,5,2lambda~5~,4lambda~5~,6lambda~5~-trioxatriphosphinane-2,4,6-trione--oxirane (1/1)
- Oxirane;2,4,6-tripropyl-1,3,5,2lambda5,4lambda5,6lambda5-trioxatriphosphinane 2,4,6-trioxide
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- Inchi: 1S/C9H21O6P3.C2H4O/c1-4-7-16(10)13-17(11,8-5-2)15-18(12,14-16)9-6-3;1-2-3-1/h4-9H2,1-3H3;1-2H2
- InChI Key: NPEVXYJHMDWBIJ-UHFFFAOYSA-N
- SMILES: P1(CCC)(=O)OP(CCC)(=O)OP(CCC)(=O)O1.O1CC1
Computed Properties
- Exact Mass: 362.081
- Monoisotopic Mass: 362.081
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 345
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 91.4
Experimental Properties
- PSA: 120.86000
- LogP: 4.87570
Oxirane;2,4,6-tripropyl-1,3,5,2lambda5,4lambda5,6lambda5-trioxatriphosphinane 2,4,6-trioxide Related Literature
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Martin R. Ward,Gary W. Copeland,Andrew J. Alexander Chem. Commun., 2010,46, 7634-7636
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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5. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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